Cas no 1149388-40-8 (Methyl 4-cyano-2-methyl-5-nitrobenzoate)

• Product Name: Methyl 4-cyano-2-methyl-5-nitrobenzoate
• CAS No: 1149388-40-8
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4951564
• Update Time: 2026-02-27

Methyl 4-cyano-2-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyano-2-methyl-5-nitrobenzoate
• Methyl 4-cyano-2-methyl-5-nitrobenzoate

• Inchi： 1S/C10H8N2O4/c1-6-3-7(5-11)9(12(14)15)4-8(6)10(13)16-2/h3-4H,1-2H3
• InChI Key： XPGYBLRQDLPWGD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C#N)=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9